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Compound of Interest

Compound Name: Desmethylmoramide

Cat. No.: B154622

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the development of
Desmethylmoramide as a reference standard. Desmethylmoramide is an opioid analgesic
and a structural analog of dextromoramide.[1] The availability of a well-characterized reference
standard is crucial for the accurate identification, quantification, and quality control of this
substance in research, forensic, and pharmaceutical applications. These protocols cover the
synthesis, purification, and comprehensive analytical characterization of Desmethylmoramide,
including chromatographic and spectroscopic techniques. Additionally, a protocol for conducting
forced degradation studies to establish a stability-indicating method is provided.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Desmethylmoramide is presented
in Table 1. This information is essential for the handling, storage, and analysis of the reference
standard.
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Property Value Reference

4-(Morpholin-4-yl)-2,2-
IUPAC Name diphenyl-1-(pyrrolidin-1- [1]

yl)butan-1-one

CAS Number 1767-88-0 [1]
Molecular Formula C24H30N202 [1]
Molecular Weight 378.51 g/mol [1]
Appearance Crystalline solid

Soluble in DMF, DMSO, and

Solubility Ethanol
ano

Storage Temperature -20°C

Synthesis and Purification Protocol

While a specific synthesis protocol for Desmethylmoramide is not readily available in the
public domain, a plausible synthetic route can be devised based on the known synthesis of
related compounds like dextromoramide and its analogs. The following protocol is a proposed
method.

Synthesis Workflow

The synthesis of Desmethylmoramide can be conceptualized as a multi-step process
involving the formation of a key intermediate followed by coupling with pyrrolidine.
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Diphenylacetonitrile 1-Bromo-2-chloroethane Hydrolysis Thionyl chloride

: l

Intermediate 1:
4-Bromo-2,2-diphenylbutanenitrile

l '

Intermediate 2:
4-Morpholino-2,2-diphenylbutanenitrile

Morpholine

Intermediate 3:
4-Morpholino-2,2-diphenylbutanoic acid

Intermediate 4:
4-Morpholino-2,2-diphenylbutanoyl chloride

:

Desmethylmoramide

Pyrrolidine
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Desmethylmoramide
Reference Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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